(Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-(5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl)acrylamide

• IUPAC Name: (Z)-3-(1,3-benzodioxol-5-yl)-N-[5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl]prop-2-enamide
• InChI: InChI=1S/C20H17N3O5S/c1-25-13-5-6-14(16(10-13)26-2)19-22-23-20(29-19)21-18(24)8-4-12-3-7-15-17(9-12)28-11-27-15/h3-10H,11H2,1-2H3,(H,21,23,24)/b8-4-
• InChI Key: QPHNKDAFAOMFGS-YWEYNIOJSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=NN=C(S2)NC(=O)C=CC3=CC4=C(C=C3)OCO4)OC
• Isomeric SMILES: COC1=CC(=C(C=C1)C2=NN=C(S2)NC(=O)/C=C\C3=CC4=C(C=C3)OCO4)OC
• Molecular Formula: C20H17N3O5S
• Molecular Weight: 411.4 g/mol
• CAS No.: 476462-34-7

Description

(Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-(5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl)acrylamide is a useful research compound. Its molecular formula is C20H17N3O5S and its molecular weight is 411.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical and Biochemical Properties

Acrylamide, a compound related to the chemical structure , is a reactive molecule used worldwide to synthesize polyacrylamide. Polyacrylamide finds numerous applications as a soil conditioner, in wastewater treatment, and in the cosmetic, paper, and textile industries. It also serves as a solid support for protein separation by electrophoresis due to its ability to form gels. The extensive study of acrylamide's effects in cells, tissues, animals, and humans highlights the need for a better understanding of its formation, distribution in food, and role in human health, given its potential exposure from both external sources and the diet (Friedman, 2003).

Industrial Applications and Safety

Acrylamide is not only a synthetic monomer with a wide range of industrial applications but also a by-product found in heat-treated carbohydrate-rich foods. This discovery has sparked intensive investigations into its occurrence, chemistry, agricultural practices, and toxicology to establish potential risks to human health. Efforts include developing analytical and mechanistic aspects of acrylamide formation and summarizing progress made by the European food industries in key areas, demonstrating the complex relationship between food composition, processing conditions, and acrylamide formation (Taeymans et al., 2004).

Potential Health Implications

The neurotoxicity of acrylamide has been documented, with subchronic exposure causing neuropathies and other neurological effects. The detailed action mechanism, focusing on the damage to nerve terminals and alterations in the central nervous system, underscores the importance of understanding acrylamide's neurotoxic properties, especially in work-related exposures (Pennisi et al., 2013).